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Introduction

17β-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme

predominantly expressed in the liver.[1][2][3][4] Genetic studies have linked loss-of-function

variants of HSD17B13 to a reduced risk of developing chronic liver diseases, including

nonalcoholic steatohepatitis (NASH), making it a promising therapeutic target.[3][5][6][7] These

application notes provide detailed protocols for in vitro biochemical and cell-based assays

designed to identify and characterize inhibitors of HSD17B13 enzymatic activity.

HSD17B13 Signaling and Localization Context
HSD17B13 is an NAD+-dependent oxidoreductase that is involved in the metabolism of

steroids, bioactive lipids, and retinol.[1][8] The enzyme is localized to the surface of lipid

droplets within hepatocytes.[1][3] While its precise physiological substrates and downstream

signaling pathways are still under investigation, its enzymatic activity is clearly linked to hepatic

lipid metabolism.[2][3] The enzyme is known to form homodimers, which is believed to be

important for its catalytic function.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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